1-Methyl-1,2,3,6-tetrahydropyridine hydrochloride
Overview
Description
1-Methyl-1,2,3,6-tetrahydropyridine hydrochloride is a chemical compound with the CAS Number: 73107-26-3 . It has a molecular weight of 133.62 and its IUPAC name is 1-methyl-1,2,3,6-tetrahydropyridine hydrochloride .
Molecular Structure Analysis
The molecular formula of 1-Methyl-1,2,3,6-tetrahydropyridine hydrochloride is C6H11N.ClH . The InChI key is FQEGQFSNKIAVIV-UHFFFAOYSA-N . The SMILES string representation is Cl [H].CN1CCC=CC1 .Scientific Research Applications
Parkinson’s Disease Research
This compound has been used to establish the Parkinson’s disease (PD) model in animals . It’s a useful tool in neurological research for studying the pathophysiology of PD .
Neurotoxicity Studies
1-Methyl-1,2,3,6-tetrahydropyridine is a piperidine derivative and dopaminergic neurotoxin . It’s used in research to study the effects of neurotoxins on the nervous system .
Inflammation and Excitotoxicity Research
The compound shows its effects by causing inflammation and excitotoxicity, leading to neuronal damage in the striatum and substantia nigra .
Mitochondrial Dysfunction Studies
In dopaminergic neurons, this compound blocks the mitochondrial complex I, leading to mitochondrial dysfunction . This makes it a valuable tool for studying mitochondrial diseases and disorders .
Oxidative Stress Research
1-Methyl-1,2,3,6-tetrahydropyridine is metabolized to 1-methyl-4-phenylpyridine (MPP+), which can cause free radical production in vivo and lead to oxidative stress . This makes it useful for studying the role of oxidative stress in various diseases .
Microglial Innate Immune Memory Research
The compound has been used to study its effects on microglial innate immune memory .
Neuroprotection and Neuroinflammation Research
It has been used to study the effects of treadmill exercise on neuroprotection and neuroinflammation .
Behavioral Impairments Research
This compound has been used to study the behavioral impairments correlated to neurochemical deficits .
Mechanism of Action
Target of Action
The primary target of 1-Methyl-1,2,3,6-tetrahydropyridine hydrochloride (MPTP) is the dopaminergic neurons in the brain, specifically in the striatum and substantia nigra . These neurons play a crucial role in motor control and the reward system.
Mode of Action
MPTP is a prodrug that is metabolized to 1-methyl-4-phenylpyridine (MPP+) . MPP+ is the active neurotoxin that interacts with its targets, causing free radical production in vivo and leading to oxidative stress .
Biochemical Pathways
MPTP affects the dopamine metabolism and induces the release of glutamate . It blocks the mitochondrial complex I , leading to mitochondrial dysfunction . This blockage results in the production of reactive oxygen species, causing oxidative stress and neuronal death .
Pharmacokinetics
It is known that mptp can cross the blood-brain barrier, which allows it to reach its target neurons .
Result of Action
The action of MPTP leads to dopaminergic neuronal damage in the striatum and substantia nigra . This damage is characterized by inflammation, excitotoxicity, mitochondrial apoptosis, and the formation of inclusion bodies . The end result is a condition that replicates the motor symptoms associated with Parkinson’s Disease .
Action Environment
It is known that various factors, such as the presence of certain enzymes and transporters, can influence the metabolism of mptp and its ability to cross the blood-brain barrier .
properties
IUPAC Name |
1-methyl-3,6-dihydro-2H-pyridine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c1-7-5-3-2-4-6-7;/h2-3H,4-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQEGQFSNKIAVIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC=CC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80369203 |
Source
|
| Record name | 1-Methyl-1,2,3,6-tetrahydropyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
73107-26-3 |
Source
|
| Record name | 1-Methyl-1,2,3,6-tetrahydropyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-1,2,3,6-tetrahydropyridine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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